Cas no 129521-48-8 (3H-1,2,4-Triazol-3-one,4-ethyl-2,4-dihydro-5-[3-(trifluoromethyl)phenyl]-)

3H-1,2,4-Triazol-3-one,4-ethyl-2,4-dihydro-5-[3-(trifluoromethyl)phenyl]- structure
129521-48-8 structure
Product Name:3H-1,2,4-Triazol-3-one,4-ethyl-2,4-dihydro-5-[3-(trifluoromethyl)phenyl]-
CAS No:129521-48-8
MF:C11H10F3N3O
MW:257.211812496185
CID:177957
PubChem ID:3075980
Update Time:2025-04-19

3H-1,2,4-Triazol-3-one,4-ethyl-2,4-dihydro-5-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazol-3-one,4-ethyl-2,4-dihydro-5-[3-(trifluoromethyl)phenyl]-
    • 4-ethyl-3-[3-(trifluoromethyl)phenyl]-1H-1,2,4-triazol-5-one
    • 4-ethyl-5-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-ol
    • 4H-1,2,4-triazol-3-ol, 4-ethyl-5-[3-(trifluoromethyl)phenyl]-
    • 2,4-Dihydro-4-ethyl-5-(3-(trifluoromethyl)phenyl)-3H-1,2,4-triazol-3-one
    • 129521-48-8
    • 3H-1,2,4-Triazol-3-one, 2,4-dihydro-4-ethyl-5-(3-(trifluoromethyl)phenyl)-
    • DTXSID40156191
    • CHEMBL96690
    • BRN 4195873
    • Inchi: 1S/C11H10F3N3O/c1-2-17-9(15-16-10(17)18)7-4-3-5-8(6-7)11(12,13)14/h3-6H,2H2,1H3,(H,16,18)
    • InChI Key: MTGXJWRECSAOKX-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)C1=NNC(N1CC)=O)(F)F

Computed Properties

  • Exact Mass: 257.0777
  • Monoisotopic Mass: 257.078
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 44.7Ų

Experimental Properties

  • Density: 1.4
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.556
  • PSA: 50.94
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